BE“GHE Foundational & Exploratory

Check Availability & Pricing

1-methyl-1H-pyrazole-4-carbonitrile CAS number
and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1-methyl-1H-pyrazole-4-
Compound Name:
carbonitrile

cat. No.: B1338007

Technical Guide: 1-methyl-1H-pyrazole-4-
carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-methyl-1H-pyrazole-4-
carbonitrile, a heterocyclic organic compound of interest in medicinal chemistry and materials
science. This document outlines its chemical properties, a detailed synthesis protocol, and key
analytical data.

Core Compound Data

1-methyl-1H-pyrazole-4-carbonitrile is a five-membered aromatic heterocycle containing two
adjacent nitrogen atoms and a nitrile functional group. Its structural and chemical properties
make it a valuable building block in the synthesis of more complex molecules.

Physicochemical Properties

A summary of the key physicochemical properties of 1-methyl-1H-pyrazole-4-carbonitrile is
presented in the table below for quick reference.
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Property Value Citations
CAS Number 66121-71-9 [1112]
Molecular Formula CsHsN3 [1][2]
Molecular Weight 107.11 g/mol [11[2]
MDL Number MFCD04969704 [1]

Synthesis Protocol

The following section details a general procedure for the synthesis of 1-methyl-1H-pyrazole-4-
carbonitrile.[1]

Synthesis of 1-methyl-1H-pyrazole-4-carbonitrile from 1-
methyl-1H-pyrazole-4-carboxaldehyde

Materials:

e 1-methyl-1H-pyrazole-4-carboxaldehyde (11.0 g, 0.1 mol)

Sodium bromate (6.0 g, 0.04 mol)

Acetic acid (50 g, 0.83 mol)

25% Ammonia solution (12.5 g)

Water (100 mL)

Reaction flask

Procedure:

o Combine 1-methyl-1H-pyrazole-4-carboxaldehyde, sodium bromate, and acetic acid in a
reaction flask at room temperature.

e To this mixture, add the 25% ammonia solution and water.
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» Following the reaction, concentrate the organic phase.

o Purify the resulting product by distillation under reduced pressure and subsequent
recrystallization.

e The final product, 1-methyl-1H-pyrazole-4-carbonitrile, is obtained with a reported yield of
95% and a purity of over 99% as determined by HPLC.[1]

Experimental Workflow

The synthesis protocol described above can be visualized as a straightforward experimental

workflow.

Synthesis Workflow

Mix Reactants:
1-methyl-1H-pyrazole-4-carboxaldehyde,
sodium bromate, and acetic acid

:

Add Ammonia and Water

:

Concentrate Organic Phase

:

Purify by Distillation and Recrystallization

'

Final Product:
1-methyl-1H-pyrazole-4-carbonitrile

Click to download full resolution via product page

Caption: Synthesis of 1-methyl-1H-pyrazole-4-carbonitrile.
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Information regarding specific signaling pathways involving 1-methyl-1H-pyrazole-4-
carbonitrile is not readily available in the public domain and therefore cannot be presented in
this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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